Cas no 869725-54-2 (1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene)

1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene structure

869725-54-2 structure

Product Name:1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene

CAS No:869725-54-2

MF:C₈H₅BrClF₃

MW:273.477511167526

MDL:MFCD12025349

CID:2625082

PubChem ID:20191501

Update Time:2024-12-09

1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene
- 2-Bromo-5-(trifluoromethyl)benzyl chloride
- AM62583
- SY242873
- Benzene, 1-bromo-2-(chloromethyl)-4-(trifluoromethyl)-
- 1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene (ACI)
- DTXSID40603372
- EN300-222683
- AS-41504
- MFCD12025349
- SCHEMBL3680986
- CS-W000703
- AKOS017565446
- 869725-54-2
- DB-211563
- MDL： MFCD12025349
- Inchi： 1S/C8H5BrClF3/c9-7-2-1-6(8(11,12)13)3-5(7)4-10/h1-3H,4H2
- InChI Key： RQNUUOPELLLVPX-UHFFFAOYSA-N
- SMILES： FC(C1C=C(CCl)C(Br)=CC=1)(F)F

Computed Properties

Exact Mass: 271.92152 g/mol
Monoisotopic Mass: 271.92152 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 0
Molecular Weight: 273.48

1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene Pricemore >>

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1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene Production Method

Production Method 1

1483-55-2

869725-54-2

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane , Hexane ; rt; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; cooled; 15 min, rt
2.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; 1 h, 0 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C
3.1 Reagents: Thionyl chloride ; 1 h, rt

Reference

Discovery of INCB9471, a Potent, Selective, and Orally Bioavailable CCR5 Antagonist with Potent Anti-HIV-1 Activity

Xue, Chu-Biao; et al, ACS Medicinal Chemistry Letters, 2010, 1(9), 483-487

Production Method 2

869725-53-1

869725-54-2

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 1 h, rt

Reference

Discovery of INCB9471, a Potent, Selective, and Orally Bioavailable CCR5 Antagonist with Potent Anti-HIV-1 Activity

Xue, Chu-Biao; et al, ACS Medicinal Chemistry Letters, 2010, 1(9), 483-487

Production Method 3

102684-91-3

869725-54-2

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; 1 h, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C
2.1 Reagents: Thionyl chloride ; 1 h, rt

Reference

Discovery of INCB9471, a Potent, Selective, and Orally Bioavailable CCR5 Antagonist with Potent Anti-HIV-1 Activity

Xue, Chu-Biao; et al, ACS Medicinal Chemistry Letters, 2010, 1(9), 483-487